Desmethyldoxepin hydrochloride, (E)-
Desmethyldoxepin hydrochloride, (E)-
Doxepin impurity.
Brand Name:
Vulcanchem
CAS No.:
4504-96-5
VCID:
VC0195832
InChI:
InChI=1S/C18H19NO.ClH/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18;/h2-5,7-11,19H,6,12-13H2,1H3;1H/b16-10+;
SMILES:
CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl
Molecular Formula:
C18H19NO·HCl
Molecular Weight:
301.8 g/mol
Desmethyldoxepin hydrochloride, (E)-
CAS No.: 4504-96-5
Impurities
VCID: VC0195832
Molecular Formula: C18H19NO·HCl
Molecular Weight: 301.8 g/mol
Purity: > 95%
| CAS No. | 4504-96-5 |
|---|---|
| Product Name | Desmethyldoxepin hydrochloride, (E)- |
| Molecular Formula | C18H19NO·HCl |
| Molecular Weight | 301.8 g/mol |
| IUPAC Name | (3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N-methylpropan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C18H19NO.ClH/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18;/h2-5,7-11,19H,6,12-13H2,1H3;1H/b16-10+; |
| Standard InChIKey | GNPPEZGJRSOKRE-QFHYWFJHSA-N |
| Isomeric SMILES | CNCC/C=C/1\C2=CC=CC=C2COC3=CC=CC=C31.Cl |
| SMILES | CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl |
| Canonical SMILES | CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl |
| Description | Doxepin impurity. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (E)-3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-1-propanamine Hydrochloride; cis-N-methyl-dibenz[b,e]oxepin-Δ11(6H),γ-propylamine Hydrochloride |
| PubChem Compound | 6506545 |
| Last Modified | Nov 11 2021 |
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